![molecular formula C24H17ClN2OS2 B2827918 3-(3-chlorophenyl)-4-(4-methylbenzyl)-1-thioxo-1H-thiazolo[3,4-a]quinazolin-5(4H)-one CAS No. 866865-49-8](/img/no-structure.png)
3-(3-chlorophenyl)-4-(4-methylbenzyl)-1-thioxo-1H-thiazolo[3,4-a]quinazolin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-chlorophenyl)-4-(4-methylbenzyl)-1-thioxo-1H-thiazolo[3,4-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C24H17ClN2OS2 and its molecular weight is 448.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Quinazolinone derivatives have been synthesized and explored for various biological activities. For instance, the synthesis of new 3H-quinazolin-4-one derivatives has demonstrated antimicrobial activity, highlighting their potential as antimicrobial agents. These derivatives have been synthesized through reactions involving different precursors and conditions, leading to compounds with potential applications in treating microbial infections (Saleh et al., 2004).
Antimicrobial and Antioxidant Potentials
Further research into quinazolinone derivatives has uncovered their antimicrobial and antioxidant potentials. A series of synthesized quinazolinone compounds showed potent inhibitory action against various bacterial strains and significant antioxidant potential, suggesting their use in developing new antimicrobial and antioxidant therapies (Kumar et al., 2011).
Anticancer Activities
The anticancer activities of quinazolinone derivatives have also been a major area of research. Studies have synthesized and tested quinazolinone compounds against cancer cell lines, revealing some derivatives with promising anticancer properties. This research opens pathways for developing new anticancer drugs based on quinazolinone structures (Abuelizz et al., 2017).
Anti-Inflammatory and Analgesic Properties
Quinazolinone derivatives have been evaluated for their anti-inflammatory and analgesic properties. Compounds in this category have shown significant activity in preclinical models, suggesting their potential as new anti-inflammatory and analgesic agents. This highlights the versatility of quinazolinone derivatives in addressing a wide range of therapeutic needs (Rajput & Singhal, 2013).
Molecular Docking and Activity Modeling
Quinazolinone derivatives have been subjects of molecular docking and activity modeling studies to understand their interactions with biological targets. These studies help in the rational design of quinazolinone-based drugs with optimized efficacy and specificity for various therapeutic targets, including enzymes and receptors involved in disease pathways (Ahmed et al., 2015).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-chlorophenyl)-4-(4-methylbenzyl)-1-thioxo-1H-thiazolo[3,4-a]quinazolin-5(4H)-one involves the condensation of 3-chloroaniline with 4-methylbenzyl isothiocyanate to form the intermediate 3-(3-chlorophenyl)-4-(4-methylbenzyl)-1,3-thiazolidine-2-thione. This intermediate is then reacted with 2-aminobenzoic acid to form the final product.", "Starting Materials": [ "3-chloroaniline", "4-methylbenzyl isothiocyanate", "2-aminobenzoic acid" ], "Reaction": [ "Step 1: Condensation of 3-chloroaniline with 4-methylbenzyl isothiocyanate in the presence of a base such as triethylamine to form 3-(3-chlorophenyl)-4-(4-methylbenzyl)-1,3-thiazolidine-2-thione.", "Step 2: Reaction of 3-(3-chlorophenyl)-4-(4-methylbenzyl)-1,3-thiazolidine-2-thione with 2-aminobenzoic acid in the presence of a base such as potassium carbonate to form 3-(3-chlorophenyl)-4-(4-methylbenzyl)-1-thioxo-1H-thiazolo[3,4-a]quinazolin-5(4H)-one." ] } | |
CAS No. |
866865-49-8 |
Molecular Formula |
C24H17ClN2OS2 |
Molecular Weight |
448.98 |
IUPAC Name |
3-(3-chlorophenyl)-4-[(4-methylphenyl)methyl]-1-sulfanylidene-[1,3]thiazolo[3,4-a]quinazolin-5-one |
InChI |
InChI=1S/C24H17ClN2OS2/c1-15-9-11-16(12-10-15)14-26-22-21(17-5-4-6-18(25)13-17)30-24(29)27(22)20-8-3-2-7-19(20)23(26)28/h2-13H,14H2,1H3 |
SMILES |
CC1=CC=C(C=C1)CN2C3=C(SC(=S)N3C4=CC=CC=C4C2=O)C5=CC(=CC=C5)Cl |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.